Cas no 1261959-41-4 (4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1261959-41-4
• MF: C₁₁H₈O₂S
• MW: 204.245021820068
• MDL: MFCD18312825
• CID: 2766119
• PubChem ID: 53218540
• Update Time: 2025-06-08

4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• DTXSID10683464
• 1261959-41-4
• MFCD18312825
• 4-(2-Formylthiophen-4-yl)phenol, 95%
• 4-(2-FORMYLTHIOPHEN-4-YL)PHENOL
• 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD18312825
• Inchi： 1S/C11H8O2S/c12-6-11-5-9(7-14-11)8-1-3-10(13)4-2-8/h1-7,13H
• InChI Key： STRSAILPYLAJDN-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 204.02450067Da
• Monoisotopic Mass: 204.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids

Additional information on 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde

Introduction to 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde (CAS No: 1261959-41-4)

4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No) 1261959-41-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a thiophene core substituted with a hydroxyphenyl group and a formyl functional group, making it a versatile intermediate in the synthesis of complex molecules. Its unique structural attributes have garnered attention in the development of novel pharmaceutical agents, agrochemicals, and materials science applications.

The molecular structure of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde consists of a thiophene ring fused with a benzene ring at the 2-position, where the benzene ring bears a hydroxyl group at the 4-position and a formyl group at the 2-position. This configuration imparts distinct electronic and steric properties, enabling its utility as a building block in synthetic chemistry. The presence of both hydroxyl and aldehyde functionalities allows for further derivatization through various chemical reactions, such as condensation, oxidation, and reduction processes.

In recent years, 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde has been extensively studied for its potential applications in medicinal chemistry. The thiophene scaffold is well-documented for its role in numerous bioactive compounds, including antiviral, anti-inflammatory, and anticancer agents. The hydroxyl and aldehyde groups provide opportunities for hydrogen bonding interactions and electrophilic addition reactions, respectively, which are crucial for designing molecules with specific biological activities.

One of the most compelling aspects of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By leveraging the reactivity of the aldehyde group, researchers can design inhibitors that target specific kinase domains. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on tyrosine kinases, which are implicated in tumor growth and metastasis.

Moreover, the hydroxyl group in 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde can be utilized to form glycosidic or ester linkages, expanding its utility in drug design. Glycosylation is a common modification in drug molecules to enhance solubility, stability, and bioavailability. The incorporation of this compound into glycosidic structures has been explored for developing novel antibiotics and antiviral agents. Additionally, its aldehyde functionality can participate in Schiff base formation, leading to metal chelating complexes that have applications in diagnostics and therapy.

The synthesis of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde typically involves multi-step organic transformations starting from commercially available precursors. Common synthetic routes include Friedel-Crafts acylation followed by reduction and functional group interconversion. Advances in catalytic methods have also enabled more efficient and sustainable synthesis routes, reducing waste generation and improving yields. These advancements are crucial for scaling up production while adhering to green chemistry principles.

In the context of agrochemical research, 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde has been investigated as a precursor for herbicides and fungicides. The structural motifs present in this compound can interact with biological targets in plants, disrupting essential metabolic pathways. For example, derivatives thereof have shown promise in inhibiting enzymes involved in plant growth regulation, offering potential as selective herbicides. Similarly, modifications to the thiophene core have led to compounds with fungicidal properties, providing alternatives to conventional agrochemicals.

The material science applications of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde are also noteworthy. Its ability to form polymers or copolymers with other monomers has been explored for creating conductive or luminescent materials. Thiophene-based polymers are particularly relevant in organic electronics due to their tunable optoelectronic properties. By incorporating this compound into polymer backbones, researchers can develop materials with enhanced charge transport capabilities or photoluminescence characteristics.

Recent studies have also highlighted the role of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde in photodynamic therapy (PDT). PDT involves the use of photosensitizers that generate reactive oxygen species upon exposure to light, leading to cell death. Derivatives of this compound have been shown to exhibit photosensitizing properties when incorporated into appropriate matrices. This opens up possibilities for developing novel PDT agents that can target specific pathological conditions with high precision.

The future prospects of 4-(4-Hydroxyphenyl)thiophene-2-carbaldehyde are vast and multifaceted. As computational chemistry tools advance, virtual screening methods can be employed to identify new derivatives with enhanced biological activities. Additionally, biocatalytic approaches may offer sustainable alternatives to traditional synthetic methods. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into viable applications.

In conclusion, 1261959-41-4 serves as a cornerstone compound in modern chemical research due to its structural versatility and functional diversity。 Its contributions span across pharmaceuticals、agrochemicals、and materials science，underscoring its importance as a chemical intermediate。 As research continues，the potential applications of this compound are expected to expand，driven by innovative synthetic strategies and interdisciplinary collaborations。